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Compound of Interest

Compound Name: 1-Menthene

Cat. No.: B224986 Get Quote

An In-depth Overview of the Commercial Availability, Physicochemical Properties, Synthesis,

and Analysis of 1-Menthene for Researchers, Scientists, and Drug Development Professionals.

Introduction to 1-Menthene
1-Menthene (also known as o-menthene) is a monocyclic monoterpene, a class of organic

compounds prevalent in the essential oils of many plants. Structurally, it is a derivative of

cyclohexane with methyl and isopropyl substituents. While several isomers exist, this guide

focuses on 1-menthene, characterized by the double bond between the two substituent-

bearing carbons. It serves as a valuable chiral building block and starting material in the

synthesis of various specialty chemicals, including flavors, fragrances, and potentially,

pharmacologically active molecules. This document provides a comprehensive technical

overview of its commercial availability, key physicochemical properties, common synthetic

routes, and analytical methodologies.

Commercial Availability and Suppliers
1-Menthene is commercially available from a range of specialty chemical suppliers. It is

typically offered in various grades of purity, with common specifications being 98% or 99%

purity. Researchers can procure this compound in quantities ranging from grams for laboratory

research to kilograms for pilot-scale projects.[1][2]

For larger, industrial-scale requirements, some suppliers offer bulk packaging options such as

totes, ISO tanks, or railcars.[3] Pricing can vary significantly based on the grade, quantity, and
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supplier.

Table 1: Prominent Commercial Suppliers of 1-Menthene

Supplier
Available
Purity/Grades

Typical Quantities Notes

Parchem Specialty Grades Bulk, FCL, TL, Tote
Focus on industrial

and bulk supply.

LookChem
Pharmaceutical

Grade, 98%, 99%
10g, 100g, 1kg+

Platform with multiple

listed suppliers.[1][2]

BOC Sciences Research Chemicals
Custom Synthesis

Available

Supplies a wide range

of biochemicals and

building blocks.[4]

Chemlyte Solutions
R&D and Commercial

Use
Grams, Kilograms

Sourcing from various

Chinese

manufacturers.[2]

Dayang Chem

(Hangzhou)
98.0% 100g, 1kg, 100kg+

Offers various scales

for inquiry.

Physicochemical and Spectroscopic Data
A thorough understanding of the physicochemical properties of 1-Menthene is critical for its

application in synthesis and for ensuring safe handling and storage. The key properties are

summarized below.

Table 2: Physicochemical Properties of 1-Menthene
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Property Value Source(s)

CAS Number 11028-39-0 [1][5]

Molecular Formula C₁₀H₁₈ [1][5][6]

Molecular Weight 138.25 g/mol [1][5][6]

Appearance Colorless Liquid [7]

Boiling Point 172.1 °C at 760 mmHg [1][5]

Density 0.823 g/cm³ at 20 °C [5]

Refractive Index (n²⁰/D) ~1.458 [5]

Flash Point 44.8 °C [1][5]

Vapor Pressure 1.8 mmHg at 25 °C [5]

Solubility
Insoluble in water; Soluble in

alcohol
[8]

XLogP3 3.1 [1]

Synthesis and Experimental Protocols
1-Menthene can be synthesized through several routes, most notably via the dehydration of

menthol or the selective hydrogenation of limonene.[9][10] The acid-catalyzed dehydration of

menthol is a common laboratory-scale procedure.

Synthesis of 1-Menthene via Dehydration of Menthol
This E1 elimination reaction involves the protonation of the hydroxyl group of menthol by a

strong acid, followed by the loss of a water molecule to form a carbocation intermediate. A

subsequent deprotonation yields the alkene. According to Zaitsev's rule, the more substituted

1-menthene is the major product over 3-menthene.[8]
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Figure 1: Reaction pathway for the dehydration of menthol.

Detailed Experimental Protocol: Dehydration of Menthol
This protocol is adapted from standard organic chemistry laboratory procedures for alcohol

dehydration.[8]

Materials and Equipment:

(–)-Menthol

85% Phosphoric acid (H₃PO₄) or concentrated Sulfuric acid (H₂SO₄)

5% Sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask (250 mL)

Fractional distillation apparatus

Heating mantle
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Separatory funnel

Erlenmeyer flasks

Boiling chips

Procedure:

Reaction Setup: To a 250 mL round-bottom flask, add 25 mL of (–)-menthol and 4-8 boiling

chips. Carefully add 5 mL of 85% phosphoric acid to the flask. Swirl gently to mix the

reactants.

Reflux: Assemble a fractional distillation apparatus using the round-bottom flask as the

reaction vessel. Heat the mixture gently using a heating mantle to initiate the reaction. Reflux

the mixture for 30-45 minutes. The temperature at the distillation head should be monitored

but kept below the boiling point of the product during this phase.

Distillation: After the reflux period, increase the heating to distill the alkene products from the

reaction mixture. Collect the distillate that boils in the range of 165-175 °C. Record the

temperature range over which the bulk of the distillate is collected.

Work-up: Transfer the collected distillate to a separatory funnel. Carefully wash the organic

layer by adding 20 mL of 5% sodium bicarbonate solution to neutralize any remaining acid.

Caution: CO₂ gas will evolve; vent the funnel frequently.

Separation: Remove the aqueous layer. Wash the organic layer with 20 mL of water.

Separate and discard the aqueous layer.

Drying: Transfer the organic layer (the crude menthene product) into a clean, dry Erlenmeyer

flask. Add approximately 1-2 grams of anhydrous sodium sulfate to dry the product. Swirl the

flask and let it stand for 10-15 minutes until the liquid is clear.

Final Product: Decant the dried product into a pre-weighed, clean, dry flask to obtain the final

mass of the synthesized menthene. The product's identity and purity should be confirmed via

analytical methods.

Analytical Methods and Protocols
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Gas chromatography (GC) is the most common and effective technique for analyzing the purity

of 1-Menthene and quantifying the presence of isomers or impurities.[8][11]

Gas Chromatography (GC) Analysis
A GC system separates volatile compounds based on their differential partitioning between a

stationary phase (in the column) and a mobile phase (an inert carrier gas). A Flame Ionization

Detector (FID) is typically used for hydrocarbon analysis due to its high sensitivity.

GC Analysis Workflow

Sample Preparation
(Dilute in Hexane)

GC Injection Port
(Vaporization)

Capillary Column
(e.g., VF-624ms)

(Separation)
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(Signal Generation)

Data System
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Click to download full resolution via product page

Figure 2: General workflow for GC analysis of 1-Menthene.

Detailed Experimental Protocol: GC-FID Analysis
This protocol provides a standard method for the purity analysis of a synthesized or purchased

1-Menthene sample.

Materials and Equipment:

1-Menthene sample

Hexane (or other suitable solvent, HPLC grade)

Gas Chromatograph with FID (GC-FID)

Capillary column (e.g., VF-624ms or similar non-polar/mid-polar column, 30-60 m length)

Autosampler vials or GC syringe

Data acquisition and processing software
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Procedure:

Sample Preparation: Prepare a dilute solution of the 1-Menthene sample by dissolving

approximately 10 µL of the sample in 1 mL of hexane in a clean vial. This corresponds to a

~1% solution.

Instrument Setup:

Carrier Gas: Helium or Hydrogen, with a constant flow rate (e.g., 1.0 mL/min).

Injector: Set to 250 °C. Use a split mode (e.g., 50:1 split ratio) to avoid column

overloading.

Oven Program:

Initial Temperature: 60 °C, hold for 2 minutes.

Ramp: Increase temperature at a rate of 10 °C/min to 200 °C.

Final Hold: Hold at 200 °C for 5 minutes.

Detector (FID): Set to 280 °C. Ensure hydrogen and air flows are set according to

manufacturer recommendations.

Injection: Inject 1 µL of the prepared sample into the GC.

Data Acquisition: Start the data acquisition software simultaneously with the injection. The

run will last approximately 21 minutes under these conditions.

Analysis:

Identify the peaks in the resulting chromatogram based on their retention times. If

available, compare with a certified reference standard.

Integrate the area of each peak.

Calculate the purity of 1-Menthene by dividing the peak area of 1-Menthene by the total

area of all peaks and multiplying by 100 (Area % method). This provides a relative
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quantification of the components in the mixture.

Safety and Handling
1-Menthene is a flammable liquid and vapor.[12] It should be handled in a well-ventilated area,

away from heat, sparks, and open flames.[10] Users should wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. For detailed

safety information, always consult the Safety Data Sheet (SDS) provided by the supplier. Mild

toxicity by ingestion has been reported.[2]

Conclusion
1-Menthene is a readily available monoterpene with established physicochemical properties.

Its synthesis via the dehydration of menthol provides a practical route for laboratory-scale

production. The purity and composition of both commercial and synthesized 1-Menthene can

be reliably determined using standard gas chromatography techniques. This guide provides the

foundational technical information required for researchers and drug development

professionals to source, synthesize, and analyze 1-Menthene for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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